Cas no 863507-81-7 (5-(propan-2-yloxy)pyridine-3-carboxylic acid)

• Product Name: 5-(propan-2-yloxy)pyridine-3-carboxylic acid
• CAS No: 863507-81-7
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• MDL: MFCD14282014
• CID: 1855431
• PubChem ID: 44122626
• Update Time: 2025-04-21

5-(propan-2-yloxy)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylic acid, 5-(1-methylethoxy)-
• 5-Isopropoxynicotinic acid
• 5-(propan-2-yloxy)pyridine-3-carboxylic acid
• DB-169106
• 5-propan-2-yloxypyridine-3-carboxylic acid
• 5-Isopropoxynicotinicacid
• Z1160904376
• EN300-111512
• 863507-81-7
• SCHEMBL12923699
• ALBB-019946
• MFCD14282014
• F21189
• F8880-7395
• AKOS004912385

• MDL： MFCD14282014
• Inchi： 1S/C9H11NO3/c1-6(2)13-8-3-7(9(11)12)4-10-5-8/h3-6H,1-2H3,(H,11,12)
• InChI Key： MAYWTKAKICFRKL-UHFFFAOYSA-N
• SMILES： O(C1C=NC=C(C(=O)O)C=1)C(C)C

Computed Properties

• Exact Mass: 181.07389321g/mol
• Monoisotopic Mass: 181.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 59.4Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 337.7±22.0 °C at 760 mmHg
• Flash Point: 158.0±22.3 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

5-(propan-2-yloxy)pyridine-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids